![molecular formula C21H27NO2 B4113436 2-(4-sec-butylphenoxy)-N-mesitylacetamide](/img/structure/B4113436.png)
2-(4-sec-butylphenoxy)-N-mesitylacetamide
Description
“2-(4-sec-Butylphenoxy)ethanol” and “2-[4-(sec-Butyl)phenoxy]acetohydrazide” are the closest compounds I found . They are used in various applications, including as intermediates in chemical synthesis .
Synthesis Analysis
While specific synthesis methods for “2-(4-sec-butylphenoxy)-N-mesitylacetamide” were not found, related compounds such as “2-(4-sec-Butylphenoxy)ethanol” and “2-[4-(sec-Butyl)phenoxy]acetohydrazide” have been synthesized and studied . For instance, “2-[4-(sec-Butyl)phenoxy]acetohydrazide” has been synthesized by solution grafting of maleic anhydride molecules promoted by radical initiators .
Molecular Structure Analysis
The molecular structure of “2-(4-sec-Butylphenoxy)ethanol” has been analyzed and its molecular formula is C12H18O2 . The InChI code and SMILES string are also available .
Chemical Reactions Analysis
There is a study on the oxidation of hindered phenols, which includes “2,6-Di-t-butyl-4-isopropyl and -4-sec-Butylphenoxy” radicals . This might provide some insights into the chemical reactions involving “this compound”.
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-sec-butylphenoxy)ethanol” have been analyzed. It has a molecular weight of 194.27 g/mol and a topological polar surface area of 29.5 Ų .
properties
IUPAC Name |
2-(4-butan-2-ylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO2/c1-6-15(3)18-7-9-19(10-8-18)24-13-20(23)22-21-16(4)11-14(2)12-17(21)5/h7-12,15H,6,13H2,1-5H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCVNUTQPMWRXBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=C(C=C(C=C2C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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